2-Hexyldecanoic acid

• IUPAC Name: 2-hexyldecanoic acid
• InChI: InChI=1S/C16H32O2/c1-3-5-7-9-10-12-14-15(16(17)18)13-11-8-6-4-2/h15H,3-14H2,1-2H3,(H,17,18)
• InChI Key: JMOLZNNXZPAGBH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(CCCCCC)C(=O)O
• Molecular Formula: C16H32O2
• DSSTOX Substance ID: DTXSID7044893
• Molecular Weight: 256.42 g/mol
• CAS RN: 25354-97-6

Description

2-Hexyldecanoic acid is a carboxylic acid with branched carbon chains. It may be used as an amidating agent for the suppression of side-chain crystallization during the synthesis of amphiphilic macromolecules.

Synthesis Analysis

The synthesis of 2-Hexyldecanoic acid involves dissolving methyl octoate and sodium hydroxide in methanol and adding it to a reactor. Then, chloro-n-hexane is slowly added. After the addition, the temperature is raised to 60°C and the reaction is allowed to proceed for 6 hours.

Molecular Structure Analysis

The molecular formula of 2-Hexyldecanoic acid is C16H32O2. The average mass is 256.424 Da and the monoisotopic mass is 256.240234 Da.

Physical And Chemical Properties Analysis

2-Hexyldecanoic acid has a density of 0.9±0.1 g/cm³. Its boiling point is 371.0±10.0 °C at 760 mmHg. The enthalpy of vaporization is 67.9±6.0 kJ/mol. The flash point is 207.1±7.4 °C. The index of refraction is 1.453. The molar refractivity is 77.7±0.3 cm³. It has 2 H bond acceptors, 1 H bond donor, and 13 freely rotating bonds.

Scientific Research Applications

Cosmetics

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Pharmaceuticals

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Agrochemicals

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Synthesis of Amphiphilic Macromolecules

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Surrogate Carboxylic Acid

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Guerbet Fatty Acid

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Safety and Hazards

2-Hexyldecanoic acid is a flammable material and can cause irritation to the skin, eyes, and respiratory system. Harmful products of combustion are CO and CO2. Contact with strong oxidants can cause it to burn.

Mechanism of Action

Target of Action

2-Hexyldecanoic acid is a carboxylic acid with branched carbon chains . It is primarily used as an amidating agent . Amidation is a process where a carboxylic acid reacts with an amine to form an amide. The primary target of 2-Hexyldecanoic acid is the carboxylic acid group in the molecules it interacts with.

Mode of Action

As an amidating agent, 2-Hexyldecanoic acid interacts with its targets by suppressing side-chain crystallization during the synthesis of amphiphilic macromolecules . This interaction results in the formation of amides, which are compounds that contain a carbonyl group (C=O) linked to a nitrogen atom.

Biochemical Pathways

It is known that the compound plays a role in the synthesis of amphiphilic macromolecules . These macromolecules have both hydrophilic (water-attracting) and hydrophobic (water-repelling) properties, making them crucial in various biological processes, including cell membrane formation and function.

Result of Action

The primary result of 2-Hexyldecanoic acid’s action is the formation of amides during the synthesis of amphiphilic macromolecules . This can influence the properties of these macromolecules, potentially affecting their function in biological systems.

Action Environment

The action, efficacy, and stability of 2-Hexyldecanoic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the carboxylic acid group, potentially influencing its reactivity. Additionally, temperature can impact the rate of the amidation reaction .

Synthesis routes and methods I

Procedure details

Concentrated sulphuric acid (100 g) was diluted with water (750 ml) and this solution was cooled to room temperature and added to a solution of 2-hexyldecanol (242 g) in methylene chloride (600 ml). The solutions were stirred together beneath a reflux condenser and solid potassium permanganate was added in portions during 5 hours so as to maintain gentle boiling of the methylene chloride. The mixture was filtered to remove precipitate manganese dioxide, and the organic layer was separated and washed with water. The solvent was distilled leaving 2-hexyldecanoic acid (222 g) as a nearly colourless oil.

Synthesis routes and methods II

Procedure details

The synthetic fuel was prepared by using a 1000 ml glass reactor, provided with thermostat, mechanical stirring, sampling outlet, and condensation system. Octanol-1 (300 g) was charged to the reactor and ZnO (2 g), KOH (6 g), CaO (5 g) and Cu Bronze (1.5 g) were added. The above reaction mixture was heated at 200° C. for 8 hours to complete the reaction. The reaction mixture was filtered and purified by distillation to get 2-hexyl-1-decanol (250 g). 2-Hexyl-1-decanol (250 g) was reacted with Jones reagent (200 ml) in acetone (200 ml) to get 2-hexyl-1-decanoic acid. 2-Hexyl-1-decanoic acid produced (200 g) was again charged to the above reactor and subsequently, methanol (200 g) and sulfuric acid (6.0 g) were added slowly to the reactor with stirring. The reaction mixture was refluxed till completion of the reaction. The reaction mixture was passed through basic alumina to get rid of residual catalyst. The catalyst free mixture was fractionated to separate un-reacted methanol and synthetic diesel. Prepared synthetic fuel was evaluated for fuel properties and results were tabulated.